![molecular formula C11H13N3O2S B5603594 3-amino-6-(methoxymethyl)-4-methylthieno[2,3-b]pyridine-2-carboxamide](/img/structure/B5603594.png)
3-amino-6-(methoxymethyl)-4-methylthieno[2,3-b]pyridine-2-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of thieno[2,3-b]pyridine derivatives involves multi-step chemical reactions, starting from specific pyridine and thiophene precursors. For example, 3-amino-4-aryl-5-ethoxycarbonyl-6-methylthieno[2,3-b]pyridine-2-carboxamides have been prepared from ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates through specific reactions, highlighting the complexity and versatility in the synthesis of these compounds (Bakhite, Al‐Sehemi, & Yamada, 2005).
Molecular Structure Analysis
The molecular structure of thieno[2,3-b]pyridine derivatives is characterized using various spectroscopic techniques, including FT-IR, NMR, and X-ray crystallography. These techniques provide detailed insights into the molecular geometry, electronic structure, and intermolecular interactions, crucial for understanding the compound's reactivity and properties. For instance, the structural characterization of specific thieno[2,3-b]pyridine derivatives has been conducted, revealing important aspects of their molecular structure (Kadir, Mansor, & Osman, 2017).
Chemical Reactions and Properties
Thieno[2,3-b]pyridine derivatives undergo various chemical reactions, leading to the formation of complex molecular structures. These reactions include interactions with aldehydes, formamide, and acetic anhydride, among others, demonstrating the compounds' reactivity and potential for derivatization. Such chemical versatility is key to exploring their application in different scientific domains (Kostenko, Lipunov, Kaigorodova, & Konyushkin, 2008).
properties
IUPAC Name |
3-amino-6-(methoxymethyl)-4-methylthieno[2,3-b]pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O2S/c1-5-3-6(4-16-2)14-11-7(5)8(12)9(17-11)10(13)15/h3H,4,12H2,1-2H3,(H2,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFKLESQIFQYMHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C(=C(S2)C(=O)N)N)COC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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